n-Pentacosane
n-Pentacosane
Pentacosane is an alkane consisting of an unbranched chain of 25 carbon atoms. It has a role as a semiochemical and a plant metabolite.
Constituent of many naturally occurring waxes. A colorless solid at ambient conditions.
Constituent of many naturally occurring waxes. A colorless solid at ambient conditions.
Brand Name:
Vulcanchem
CAS No.:
629-99-2
VCID:
VC0166384
InChI:
InChI=1S/C25H52/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h3-25H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C25H52
Molecular Weight:
352.7 g/mol
n-Pentacosane
CAS No.: 629-99-2
Reference Standards
VCID: VC0166384
Molecular Formula: C25H52
Molecular Weight: 352.7 g/mol
| CAS No. | 629-99-2 |
|---|---|
| Product Name | n-Pentacosane |
| Molecular Formula | C25H52 |
| Molecular Weight | 352.7 g/mol |
| IUPAC Name | pentacosane |
| Standard InChI | InChI=1S/C25H52/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h3-25H2,1-2H3 |
| Standard InChIKey | YKNWIILGEFFOPE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 755.4 °F at 760 mm Hg (NTP, 1992) 401.9 °C |
| Colorform | White solid |
| Density | 0.8012 at 68 °F (NTP, 1992) 0.812 g/cu cm at 20 °C |
| Flash Point | 120 °C (248 °F) - closed cup |
| Melting Point | 54.0 °C 53.3 °C |
| Physical Description | Constituent of many naturally occurring waxes. A colorless solid at ambient conditions. |
| Description | Pentacosane is an alkane consisting of an unbranched chain of 25 carbon atoms. It has a role as a semiochemical and a plant metabolite. Constituent of many naturally occurring waxes. A colorless solid at ambient conditions. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 2.046X10-8 mg/L at 25 °C (est) Soluble in benzene, chloroform |
| Synonyms | n-pentacosane |
| Vapor Pressure | 1.51e-06 mmHg 1.51X10-6 mm Hg at 25 °C (extrapolated) |
| PubChem Compound | 12406 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume